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Compound of Interest

Compound Name:
2-Chloro-N-methyl-N-

phenylacetamide

Cat. No.: B1329478 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-N-methyl-N-
phenylacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Chloro-N-
methyl-N-phenylacetamide (CAS No. 2620-05-5). The following sections detail the

compound's properties, associated hazards, safe handling and emergency protocols, and

disposal procedures to ensure the safety of laboratory personnel and the environment.

Compound Identification and Properties
2-Chloro-N-methyl-N-phenylacetamide is a chemical intermediate used in various research

and development applications. A summary of its key physical and chemical properties is

presented below.

Table 1: Physicochemical Properties of 2-Chloro-N-methyl-N-phenylacetamide
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Property Value Reference

CAS Number 2620-05-5 [1][2][3][4]

Molecular Formula C₉H₁₀ClNO [1][2]

Molecular Weight 183.635 g/mol [1]

Melting Point 74-77 °C

Boiling Point 263.3 ± 23.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

pKa (Predicted) 0.36 ± 0.50 [1]

Hazard Identification and Classification
2-Chloro-N-methyl-N-phenylacetamide is classified as a hazardous substance. The following

table summarizes its GHS hazard classifications.[5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Hazard Pictograms:

The following pictograms are associated with the hazards of this compound:
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GHS Pictograms

Click to download full resolution via product page

Caption: GHS Pictogram for Irritant/Skin Sensitizer/Acute Toxicity.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is essential when handling 2-Chloro-N-methyl-N-
phenylacetamide. The following diagram outlines the recommended safe handling workflow.
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Personal Protective Equipment (PPE)

Handling Procedures

Chemical Resistant Gloves

Work in a Fume Hood

Safety Goggles/Face Shield Lab Coat Respirator (if dust is generated)

Minimize Dust Formation

Avoid Ignition Sources

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of 2-Chloro-N-methyl-N-
phenylacetamide.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
The following diagram illustrates the recommended first-aid procedures for various types of

exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1329478?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329478?utm_src=pdf-body
https://www.benchchem.com/product/b1329478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Type

First-Aid Action

Inhalation

Move to fresh air.
Seek medical attention if symptoms persist.

Skin Contact

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 2-Chloro-N-methyl-N-phenylacetamide.

Spill Response
In the event of a spill, follow these steps:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE), including a respirator.

Avoid generating dust.

Carefully sweep up the spilled solid material and place it into a labeled, sealed container for

disposal.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.[6]

Toxicity Data
Specific quantitative toxicity data, such as an LD50 value for 2-Chloro-N-methyl-N-
phenylacetamide, is not readily available in the searched literature. However, GHS

classification indicates that it is harmful if swallowed.[5] For risk assessment, it is
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recommended to handle this compound with the same precautions as other toxic

chloroacetamide derivatives.

Experimental Protocol: Acute Oral Toxicity (LD50)
Determination
While specific experimental data for this compound is unavailable, the following is a detailed

methodology for determining the acute oral toxicity (LD50) of a chemical substance, based on

the OECD Test Guideline 425 (Up-and-Down Procedure).[7][8][9] This method is designed to

estimate the LD50 using a minimal number of animals.

Objective: To determine the median lethal dose (LD50) of a test substance following a single

oral administration.

Materials:

Test substance: 2-Chloro-N-methyl-N-phenylacetamide

Experimental animals: Healthy, young adult rodents (e.g., rats or mice), typically females as

they are often more sensitive.[10]

Vehicle for administration (if necessary)

Oral gavage needles

Animal housing and caging

Calibrated balance for weighing animals and test substance

Methodology:

Animal Preparation: Acclimatize animals to laboratory conditions for at least 5 days prior to

the study. House them in appropriate cages with access to food and water ad libitum, except

for a brief fasting period before dosing.

Dose Preparation: Prepare the test substance in a suitable vehicle if it is a solid. The

concentration should be prepared such that the required dose can be administered in a
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volume that is appropriate for the size of the animal.

Dose Administration: Administer the prepared dose to the animals via oral gavage.

Up-and-Down Dosing Procedure:

Sighting Study (Optional): To estimate the starting dose, a preliminary study with a few

animals may be conducted.

Main Study:

Dose a single animal at the best-estimated starting dose.

Observe the animal for signs of toxicity and mortality for a defined period (typically 48

hours for dose-level adjustments and 14 days for overall observation).

If the animal survives, the next animal is dosed at a lower dose level (e.g., by a factor of

1.5-3.5).

If the animal dies, the next animal is dosed at a higher dose level.

This sequential dosing continues until one of the stopping criteria is met (e.g., a

specified number of reversals in outcome have occurred).

Observations:

Observe animals for clinical signs of toxicity and mortality at regular intervals: immediately

after dosing, at 1, 2, 4, and 6 hours post-dosing, and then daily for 14 days.

Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic, and central nervous systems, and somatomotor activity

and behavior patterns.

Record the body weight of each animal shortly before the test substance is administered

and at least weekly thereafter.

Data Analysis:
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The LD50 is calculated using the maximum likelihood method based on the pattern of

survivals and deaths.

Confidence intervals for the LD50 are also calculated.

Pathology:

Perform a gross necropsy on all animals at the end of the study.

Collect and preserve any abnormal tissues for histopathological examination.

Disposal Procedures
As a halogenated organic compound, 2-Chloro-N-methyl-N-phenylacetamide must be

disposed of as hazardous waste.[6][11][12][13][14]

Waste Segregation

Final Disposal

Collect solid waste in a dedicated,
labeled, and sealed container.

Arrange for pickup by a
licensed hazardous waste disposal service.

Collect contaminated solvents and solutions
in a 'Halogenated Organic Waste' container.

Dispose of contaminated PPE
as hazardous waste.

Incineration at a permitted facility
is the preferred disposal method.

Click to download full resolution via product page

Caption: Proper disposal workflow for 2-Chloro-N-methyl-N-phenylacetamide.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment and adherence to all applicable
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safety regulations and institutional protocols. Always consult the most current Safety Data

Sheet (SDS) for this compound before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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